Cas no 88150-52-1 (Deschloro Amlodipine)

• Product Name: Deschloro Amlodipine
• CAS No: 88150-52-1
• MF: C₂₀H₂₆N₂O₅
• MW: 374.430845737457
• CID: 643073
• PubChem ID: 13663186
• Update Time: 2025-05-30

Deschloro Amlodipine Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylic acid,2-[(2-aminoethoxy)methyl]-1,4-dihydro-6-methyl-4-phenyl-, 3-ethyl5-methyl ester
• Deschloro Amlodipine
• 88150-52-1
• 3-Ethyl 5-methyl 2-((2-aminoethoxy)methyl)-6-methyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate
• CHEMBL296229

• Inchi： 1S/C20H26N2O5/c1-4-27-20(24)18-15(12-26-11-10-21)22-13(2)16(19(23)25-3)17(18)14-8-6-5-7-9-14/h5-9,17,22H,4,10-12,21H2,1-3H3
• InChI Key： PEBXGLALMHVYPY-UHFFFAOYSA-N
• SMILES： O(CCN)CC1=C(C(=O)OCC)C(C2C=CC=CC=2)C(C(=O)OC)=C(C)N1

Computed Properties

• Exact Mass: 374.18417193g/mol
• Monoisotopic Mass: 374.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 99.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines

Additional information on Deschloro Amlodipine

Deschloro Amlodipine and CAS No. 88150-52-1: A Comprehensive Overview

Deschloro Amlodipine, a derivative of the well-known calcium channel blocker Amlodipine, has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by the chemical abstracts service number CAS No. 88150-52-1, represents a fascinating subject of study due to its unique pharmacological profile and potential therapeutic applications. The structural modification of Amlodipine to yield Deschloro Amlodipine has opened new avenues for research, particularly in the context of cardiovascular diseases.

The molecular structure of Deschloro Amlodipine features a modified chloro group, which is absent in the parent compound Amlodipine. This alteration imparts distinct pharmacokinetic and pharmacodynamic properties to Deschloro Amlodipine, making it a promising candidate for further investigation. The compound’s ability to modulate calcium channels in cardiac and vascular tissues has been a focal point of numerous studies aimed at understanding its mechanism of action.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of Deschloro Amlodipine with biological targets with high precision. These studies have revealed that Deschloro Amlodipine exhibits enhanced binding affinity to L-type calcium channels compared to its parent compound. This increased affinity is attributed to the presence of the modified chloro group, which optimizes the compound’s interaction with the receptor site.

In clinical settings, Deschloro Amlodipine has shown promise as an antihypertensive agent. Its ability to relax vascular smooth muscles without significant side effects on heart rate has made it an attractive option for patients with hypertension. Additionally, preliminary studies suggest that Deschloro Amlodipine may have potential benefits in the management of chronic heart failure due to its vasodilatory properties.

The synthesis of Deschloro Amlodipine involves a series of well-defined chemical reactions that highlight the expertise of organic chemists in designing and optimizing synthetic pathways. The process typically begins with the selective chlorination of a precursor molecule, followed by functional group transformations that introduce the unique structural features of Deschloro Amlodipine. The use of advanced catalytic systems has improved the yield and purity of the final product, making it suitable for further pharmaceutical development.

One of the most intriguing aspects of Deschloro Amlodipine is its potential role in drug repurposing. Given the extensive knowledge base on Amlodipine, researchers have been able to leverage existing data to explore new therapeutic applications for Deschloro Amlodipine. This approach not only accelerates the drug development process but also reduces costs associated with traditional drug discovery methods.

The pharmacological profile of Deschloro Amlodipine has been further elucidated through preclinical studies involving animal models. These studies have demonstrated that Deschloro Amlodipine can effectively lower blood pressure without causing significant adverse effects. Moreover, its long half-life suggests that it could be administered less frequently than its parent compound, enhancing patient compliance.

As research into Deschloro Amlodipine continues to progress, new insights into its mechanisms of action are being uncovered. For instance, recent studies have highlighted its ability to interact with other cellular pathways beyond calcium channel modulation. These findings open up possibilities for combining Deschloro Amlodipine with other drugs to achieve synergistic therapeutic effects.

The regulatory landscape for Deschloro Amlodipine is another area of active development. Regulatory agencies are closely monitoring the progress of clinical trials to ensure that the compound meets safety and efficacy standards before it can be approved for human use. The collaboration between pharmaceutical companies and regulatory bodies has been instrumental in streamlining this process.

In conclusion, Deschloro Amlodipine represents a significant advancement in cardiovascular therapeutics. Its unique structural features and pharmacological properties make it a promising candidate for treating hypertension and chronic heart failure. As research continues to uncover new applications and mechanisms of action, Deschloro Amlodipine is poised to play a crucial role in modern medicine.